Cas no 1443343-74-5 (Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate)

• Product Name: Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate
• CAS No: 1443343-74-5
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• MDL: MFCD15145748
• CID: 5209428
• Update Time: 2026-03-06

Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate
• ETHYL 2-((4-METHOXYPHENYL)THIO)-2-OXOACETATE

• MDL： MFCD15145748
• Inchi： 1S/C11H12O4S/c1-3-15-10(12)11(13)16-9-6-4-8(14-2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： LPISZJIGFZASIB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=CC=C(OC)C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate

Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate (CAS No. 1443343-74-5): A Comprehensive Overview

Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate (CAS No. 1443343-74-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique sulfanyl and ester functional groups, exhibits a distinct molecular architecture that makes it a valuable intermediate in the development of various therapeutic agents. The presence of the 4-methoxyphenyl moiety further enhances its utility, as it introduces a hydrophobic and electronically rich aromatic system that can interact favorably with biological targets.

The synthesis of Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate involves a series of well-established organic reactions, including condensation, cyclization, and esterification processes. These synthetic pathways are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The compound's stability under various chemical conditions makes it an attractive candidate for further functionalization, allowing chemists to explore its potential in drug discovery and development.

In recent years, Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate has been studied for its pharmacological properties. Its sulfanyl group is known to exhibit inhibitory effects on certain enzymes and receptors, making it a promising scaffold for the development of novel therapeutic agents. For instance, research has indicated that derivatives of this compound may have applications in the treatment of neurological disorders due to their ability to modulate neurotransmitter activity. Additionally, the methoxy group on the aromatic ring enhances lipophilicity, which can improve membrane permeability and bioavailability of drug candidates.

The compound's structural features also make it a valuable tool in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. Computational studies have shown that Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate can be used to generate libraries of compounds with diverse pharmacological profiles. These libraries can then be screened using high-throughput screening (HTS) techniques to identify lead compounds for further optimization.

One of the most exciting areas of research involving Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate is its potential application in the development of anti-inflammatory agents. Studies have demonstrated that sulfanyl-containing compounds can inhibit inflammatory pathways by modulating key signaling molecules such as NF-κB and COX-2. The presence of the 4-methoxyphenyl group in Ethyl 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate may enhance its ability to interact with these targets, leading to more effective anti-inflammatory activity.

2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate has shown promise in the field of anticancer research. Preliminary studies suggest that derivatives of this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key survival pathways. The structural versatility of this molecule allows for the design of analogs with improved cytotoxicity and reduced toxicity towards normal cells. 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate in material science is also worth mentioning. Its unique chemical properties make it a suitable candidate for developing advanced materials with specific functionalities. For example, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. Additionally, its ability to undergo cross-linking reactions makes it useful in the creation of hydrogels for biomedical applications. 2-(4-methoxyphenyl)sulfanyl-2-oxo-acetate (CAS No. 1443343-74-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to develop new therapeutic agents and advanced materials. As our understanding of its applications grows, so too will its importance in addressing some of the most pressing challenges in modern science.